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Compound of Interest

Compound Name: 2,4,4-Trimethylhexane

Cat. No.: B091184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 2,4,4-trimethylhexane (CoHz20). The information is compiled from critically evaluated
sources and is intended to be a valuable resource for professionals in research and

development.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of 2,4,4-trimethylhexane.
All data is presented for the liquid phase at standard conditions (298.15 K and 1 bar) unless

otherwise specified.

Table 1: Enthalpy Data for Liquid 2,4,4-Trimethylhexane

Property Value (kJ/mol) Reference
Standard Enthalpy of
_ o -280.20+ 1.3 [1]
Formation (AfH°_liquid)
Standard Enthalpy of
_ o -6125.3+1.3 [1]
Combustion (AcH®_liquid)
Enthalpy of Vaporization
38.5at 338K [2]
(AvapH)
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Note: Specific experimental data for the standard entropy (S°) and heat capacity (Cp) of 2,4,4-
trimethylhexane were not available in the reviewed literature. Data for other nonane isomers
can be found in the NIST/TRC Web Thermo Tables.[3]

Experimental Protocols

The determination of thermochemical data relies on precise experimental techniques. Below
are detailed methodologies for the key experiments relevant to the data presented.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion of volatile organic compounds like 2,4,4-
trimethylhexane is determined using a bomb calorimeter.

Methodology:

o Sample Preparation: A precise mass of high-purity 2,4,4-trimethylhexane is encapsulated in
a combustible container of known heat of combustion. For volatile liquids, this is often a
gelatin capsule or a container that can be sealed to prevent evaporation.

 Bomb Assembly: The encapsulated sample is placed in a crucible within the bomb. A fuse
wire is positioned to be in contact with the sample.

e Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen,
typically to around 30 atm.

o Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the
calorimeter's insulated container. The system is allowed to reach thermal equilibrium, and
the initial temperature is recorded with high precision.

« Ignition: The sample is ignited by passing an electric current through the fuse wire.

o Temperature Measurement: The temperature of the water is recorded at regular intervals
until it reaches a maximum and then begins to cool.
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o Data Analysis: The heat capacity of the calorimeter is predetermined by combusting a
standard substance with a known heat of combustion, such as benzoic acid. The heat
released by the combustion of the 2,4,4-trimethylhexane sample is calculated from the
observed temperature change, taking into account the heat capacity of the calorimeter
system. Corrections are applied for the heat of formation of nitric acid (from residual nitrogen
in the bomb) and sulfuric acid (if sulfur impurities are present), as well as for the heat of
combustion of the capsule and the fuse wire. The standard enthalpy of combustion is then
calculated from the heat released by the combustion of a known molar quantity of the
sample.

Determination of Enthalpy of Vaporization via
Correlation Gas Chromatography

Correlation gas chromatography is a powerful technique for determining the enthalpy of
vaporization of compounds, especially for a homologous series like alkanes.

Methodology:

 Instrumentation: A gas chromatograph equipped with a capillary column (a non-polar column
is suitable for alkanes) and a flame ionization detector (FID) is used.

» Standard Preparation: A series of n-alkanes with well-documented enthalpies of vaporization
are chosen as standards.

o Sample Preparation: A dilute solution of 2,4,4-trimethylhexane and the n-alkane standards
is prepared in a volatile solvent.

 |sothermal Analysis: The gas chromatograph is operated at a series of constant
temperatures (isothermal runs). At each temperature, the prepared sample mixture is
injected.

o Data Acquisition: The retention time for each compound (2,4,4-trimethylhexane and the n-
alkane standards) is recorded for each isothermal run.

o Data Analysis: The logarithm of the retention times (or more accurately, the adjusted
retention times) is plotted against the reciprocal of the absolute temperature (a van't Hoff
plot). The slope of this plot is proportional to the enthalpy of transfer from the stationary
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phase to the mobile phase. By correlating the retention behavior of 2,4,4-trimethylhexane
with that of the n-alkane standards with known enthalpies of vaporization, the enthalpy of
vaporization for 2,4,4-trimethylhexane can be accurately determined.

Theoretical Methodologies

In addition to experimental determination, theoretical methods can provide valuable estimations
of thermochemical properties.

Benson Group Additivity Method

The Benson group additivity method is a widely used technique to estimate the enthalpy of
formation of organic molecules in the gas phase. The method is based on the principle that the
thermochemical properties of a molecule can be approximated by the sum of the contributions
of its constituent groups.

Methodology:

e Molecular Decomposition: The 2,4,4-trimethylhexane molecule is dissected into its
constituent functional groups. For 2,4,4-trimethylhexane, these groups are:

o One primary carbon bonded to a tertiary carbon: C-(C)(H)s

[e]

One primary carbon bonded to a quaternary carbon: C-(C)(H)s

o

One secondary carbon bonded to a tertiary and a quaternary carbon: C-(C)z(H)2

[¢]

One tertiary carbon bonded to one primary and one secondary carbon: C-(C)z(H)

o

One quaternary carbon bonded to one primary and one secondary carbon: C-(C)a

o Summation of Group Values: The empirically determined enthalpy of formation values for
each of these groups are summed.

e Symmetry and Stereoisomer Corrections: Corrections for molecular symmetry and the
presence of stereoisomers are applied to the summed group values to obtain the final
estimated enthalpy of formation.
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Visualizations

The following diagrams illustrate the workflows for the experimental determination of the
thermochemical properties of 2,4,4-trimethylhexane.
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Caption: Workflow for Determining Enthalpy of Combustion.
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Caption: Workflow for Determining Enthalpy of Vaporization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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